Cas no 13100-57-7 (4-Amino-5-hydroxymethyl-2-methylpyr)

• Product Name: 4-Amino-5-hydroxymethyl-2-methylpyr
• CAS No: 13100-57-7
• MF: C₆H₁₀ClN₃O
• MW: 175.61
• CID: 1072694
• PubChem ID: 12359174
• Update Time: 2025-10-29

4-Amino-5-hydroxymethyl-2-methylpyr Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-hydroxymethyl-2-methylpyrimidine Hydrochloride
• (4-amino-2-methylpyrimidin-5-yl)methanol;hydrochloride
• 2-methyl-4-amino-5-hydroxy-methylpyrimidine hydrochloride
• CID 12359174
• 4-Amino-5-hydroxymethyl-2-methylpyr
• (4-Amino-2-methylpyrimidin-5-yl)methanol hydrochloride
• 4-Amino-5-hydroxymethyl-2-methylpyrimidine HCl
• (4-Amino-2-methylpyrimidin-5-yl)methanol HCl
• SB57742
• toxopyrimidine hydrochloride
• SCHEMBL6520994
• (4-Amino-2-methylpyrimidin-5-yl)methanolhydrochloride
• BS-46152
• 13100-57-7
• CS-0162557
• E75192
• DB-305480

• Inchi： 1S/C6H9N3O.ClH/c1-4-8-2-5(3-10)6(7)9-4;/h2,10H,3H2,1H3,(H2,7,8,9);1H
• InChI Key： QQFUKTMKBFWDRF-UHFFFAOYSA-N
• SMILES： Cl.OCC1=CN=C(C)N=C1N

Computed Properties

• Exact Mass: 175.0512396g/mol
• Monoisotopic Mass: 175.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72

Experimental Properties

• Melting Point: 218-219 °C (decomp)

4-Amino-5-hydroxymethyl-2-methylpyr Security Information

• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 4-Amino-5-hydroxymethyl-2-methylpyr

Research Brief on 4-Amino-5-hydroxymethyl-2-methylpyr (CAS: 13100-57-7): Recent Advances and Applications

The compound 4-Amino-5-hydroxymethyl-2-methylpyr (CAS: 13100-57-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and therapeutic potential.

One of the most notable advancements in the study of 4-Amino-5-hydroxymethyl-2-methylpyr is its role in the synthesis of novel pyrrole derivatives. Pyrrole-based compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent research has demonstrated that modifications to the 4-Amino-5-hydroxymethyl-2-methylpyr scaffold can enhance its bioactivity and selectivity, making it a promising candidate for further drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of pyrrole derivatives using 4-Amino-5-hydroxymethyl-2-methylpyr as a starting material, with several compounds exhibiting potent activity against multidrug-resistant bacterial strains.

In addition to its antimicrobial applications, 4-Amino-5-hydroxymethyl-2-methylpyr has also been investigated for its potential in cancer therapy. A recent study conducted by researchers at the University of Cambridge explored the compound's ability to inhibit key enzymes involved in tumor progression. The findings, published in Cancer Research, revealed that 4-Amino-5-hydroxymethyl-2-methylpyr derivatives could effectively target and disrupt the metabolic pathways of cancer cells, leading to reduced tumor growth in preclinical models. These results underscore the compound's potential as a scaffold for the development of next-generation anticancer agents.

The synthetic pathways for 4-Amino-5-hydroxymethyl-2-methylpyr have also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly methods for its production. For example, a 2022 study in Organic Process Research & Development described a catalytic process that significantly reduces the use of hazardous reagents while maintaining high yields of the target compound. Such innovations are critical for scaling up production and ensuring the sustainability of pharmaceutical manufacturing processes.

Despite these promising developments, challenges remain in the optimization of 4-Amino-5-hydroxymethyl-2-methylpyr-based therapeutics. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through further research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate laboratory findings into clinically viable treatments. Future studies should also explore the compound's potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, to fully realize its pharmacological versatility.

In conclusion, 4-Amino-5-hydroxymethyl-2-methylpyr (CAS: 13100-57-7) represents a valuable building block in medicinal chemistry, with recent research highlighting its potential in antimicrobial and anticancer drug development. Continued innovation in synthetic methodologies and a deeper understanding of its biological mechanisms will be key to unlocking its full therapeutic potential. This research brief serves as a timely update for professionals in the chemical biology and pharmaceutical fields, providing insights into the latest advancements and future directions for this promising compound.